Cas no 2034262-34-3 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 2034262-34-3
• MF: C₂₀H₂₀N₂O₅S
• MW: 400.448204040527
• CID: 6580398
• PubChem ID: 121018426
• Update Time: 2025-07-17

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide
• N'-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-N-[(2-methoxyphenyl)methyl]oxamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[(2-methoxyphenyl)methyl]ethanediamide
• N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide
• F6506-0941
• 2034262-34-3
• AKOS026692012

• Inchi： 1S/C20H20N2O5S/c1-26-16-6-3-2-5-14(16)11-21-18(23)19(24)22-13-20(25,15-8-10-28-12-15)17-7-4-9-27-17/h2-10,12,25H,11,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key： DTYXAHYMWFUCSX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(C(NCC1C=CC=CC=1OC)=O)=O)O

Computed Properties

• Exact Mass: 400.10929292g/mol
• Monoisotopic Mass: 400.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide

Research Brief on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS: 2034262-34-3)

In recent years, the compound N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS: 2034262-34-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic structure incorporating furan and thiophene moieties, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, aiming to explore its utility in drug development.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 2034262-34-3, highlighting improved yields and purity through a novel catalytic approach. The research team employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis, achieving a scalable method suitable for industrial applications. Additionally, the study reported on the compound's stability under physiological conditions, a critical factor for its potential use as a drug candidate.

Another significant advancement comes from a preclinical study evaluating the compound's anti-inflammatory and analgesic properties. The results demonstrated that N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting a favorable safety profile. This selectivity could position the compound as a potential alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

Further investigations into the molecular mechanisms underlying the compound's bioactivity revealed its interaction with specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies using cancer cell lines indicated that 2034262-34-3 induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting the PI3K/AKT pathway. These findings suggest its potential as an anticancer agent, warranting further exploration in animal models and clinical trials.

Despite these promising results, challenges remain in the development of 2034262-34-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on prodrug approaches and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties.

In conclusion, the latest research on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS: 2034262-34-3) underscores its multifaceted potential in drug discovery. From its optimized synthesis to its promising pharmacological activities, this compound represents a valuable candidate for further development. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutics in inflammation and oncology.